Methyl 3-bromo-4-(piperidin-3-yl)benzoate
Description
“Methyl 3-bromo-4-(piperidin-3-yl)benzoate” is a chemical compound with the molecular formula C13H16BrNO2 . It is a solid substance and is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 3-bromo-4-(piperidin-3-yl)benzoate” consists of a benzoate group attached to a piperidin-3-yl group and a methyl group . The InChI code for this compound is 1S/C13H17NO2/c1-16-13(15)11-6-4-10(5-7-11)12-3-2-8-14-9-12/h4-7,12,14H,2-3,8-9H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 3-bromo-4-(piperidin-3-yl)benzoate” is a solid substance . It has a molecular weight of 298.18 . The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Safety and Hazards
“Methyl 3-bromo-4-(piperidin-3-yl)benzoate” is considered hazardous. It has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
CAS RN |
1131622-54-2 |
|---|---|
Molecular Formula |
C13H16BrNO2 |
Molecular Weight |
298.18 g/mol |
IUPAC Name |
methyl 3-bromo-4-piperidin-3-ylbenzoate |
InChI |
InChI=1S/C13H16BrNO2/c1-17-13(16)9-4-5-11(12(14)7-9)10-3-2-6-15-8-10/h4-5,7,10,15H,2-3,6,8H2,1H3 |
InChI Key |
ZBGHTPCOWYYCAW-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC(=C(C=C1)C2CCCNC2)Br |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C2CCCNC2)Br |
Origin of Product |
United States |
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